![molecular formula C9H22NOCl B601641 Colesevelam Hydroxyquat Impurity CAS No. 676578-21-5](/img/no-structure.png)
Colesevelam Hydroxyquat Impurity
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Overview
Description
Colesevelam Hydroxyquat Impurity, also known as 6-Hydroxyhexyl Trimethylammonium Chloride, is an impurity of Colesevelam . Colesevelam is a medication used to lower cholesterol levels in the blood . This impurity can be generated during the manufacturing process, storage, or transportation of the drug .
Molecular Structure Analysis
The molecular formula of this compound is C9H22ClNO, and its molar mass is 195.73 . The structure of colesevelam hydrochloride, the parent compound, is provided in a document from the FDA .Scientific Research Applications
Impurity Identification and Quantification
The identification and validation of potential genotoxic impurities in Colesevelam Hydrochloride, such as 1,3-Dichloro-2-Propanol (PGI-I) and 2,3-Dichloro-1-Propanol (PGI-II), are crucial for ensuring the safety of this cholesterol-lowering agent. A study developed a robust, accurate, and validated Gas Chromatography equipped with a Mass Spectrometer (GC-MS) technique for quantifying these impurities at subtle levels. This methodology is essential for maintaining drug safety and efficacy by ensuring impurity levels are within acceptable limits, highlighting the importance of detecting and quantifying impurities in pharmaceutical compounds (Kumar, Reddy, & Rao, 2022).
Bioequivalence and Efficacy Studies
Bioequivalence studies of tablet formulations containing Colesevelam Hydrochloride, including its impurities, are vital for generic drug approval and market entry. A study focused on in vitro bioequivalence (BE) in tablet formulation containing 625 mg of Colesevelam Hydrochloride. This research utilized bile acid salts like Glycocholic Acid (GC), Glycochenodeoxycholic Acid (GCDC), and Taurodeoxycholic Acid (TDC) for in vitro BE studies. The study's findings, based on equilibrium binding studies, demonstrate the similarity in the binding capacity between test and reference products, which is crucial for ensuring the therapeutic equivalence of generic formulations (Tok, Yıldırım, & Türkyılmaz, 2017).
Mechanism of Action
Target of Action
The primary target of Colesevelam Hydroxyquat Impurity is bile acids in the intestine . Bile acids are produced when cholesterol is broken down in the body .
Mode of Action
This compound interacts with its targets by binding to bile acids in the intestine . This binding forms an insoluble complex that is eliminated in feces . By binding to bile acids, this compound prevents their reabsorption .
Biochemical Pathways
The binding of this compound to bile acids affects the enterohepatic circulation, a pathway that involves the circulation of bile acids from the liver to the intestine and back to the liver . This interaction results in a reduction in the amount of bile acids returned to the liver .
Pharmacokinetics
It is excreted by the intestines only, making it a non-systemic drug .
Result of Action
The molecular and cellular effects of this compound’s action include a decrease in the levels of total cholesterol, low-density lipoprotein cholesterol (LDL-C), and apolipoprotein B (Apo B), a protein associated with LDL-C . These changes are associated with a reduced risk of atherosclerosis .
Action Environment
Properties
{ "Design of the Synthesis Pathway": "The synthesis of Colesevelam Hydroxyquat Impurity can be achieved by starting with the commercially available starting material, Colesevelam Hydrochloride. The hydrochloride salt can be converted to the free amine using a base such as sodium hydroxide. The free amine can then be reacted with an appropriate alkylating agent to introduce the quaternary ammonium group. Finally, the resulting compound can be hydrolyzed with acid to form the hydroxyquat impurity.", "Starting Materials": [ "Colesevelam Hydrochloride", "Sodium hydroxide", "Alkylating agent", "Acid" ], "Reaction": [ "Conversion of Colesevelam Hydrochloride to free amine using sodium hydroxide", "Reaction of free amine with alkylating agent to introduce quaternary ammonium group", "Hydrolysis of resulting compound with acid to form hydroxyquat impurity" ] } | |
CAS No. |
676578-21-5 |
Molecular Formula |
C9H22NOCl |
Molecular Weight |
195.73 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Origin of Product |
United States |
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